1-(3-bromo-4-fluorophenylsulfonyl)-N,N-dimethylpyrrolidin-3-amine

• Molecular Formula: C12H16BrFN2O2S
• Molecular Weight: 351.24 g/mol
• IUPAC Name: 1-(3-bromo-4-fluorophenyl)sulfonyl-N,N-dimethylpyrrolidin-3-amine
• InChI: InChI=1S/C12H16BrFN2O2S/c1-15(2)9-5-6-16(8-9)19(17,18)10-3-4-12(14)11(13)7-10/h3-4,7,9H,5-6,8H2,1-2H3
• InChI Key: NTVKGHWHAMNBPY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CCN(C1)S(=O)(=O)C2=CC(=C(C=C2)F)Br

Description

1-(3-bromo-4-fluorophenylsulfonyl)-N,N-dimethylpyrrolidin-3-amine is a useful research compound. Its molecular formula is C12H16BrFN2O2S and its molecular weight is 351.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-bromo-4-fluorobenzene-1-sulfonyl chloride (Combi-blocks) (250 mg, 0.91 mmol), N,N-dimethylpyrrolidin-3-amine (218 mg, 1.9 mmol) in tetrahydrofuran (5.7 mL) was stirred at ambient temperature for 16 hours. The solvent was evaporated and residue was purified by flash chromatography (silica gel, dichloromethane/gradient with MeOH) to afford the title compound (220 mg, 69% yield).